molecular formula C17H20N2O4 B8402998 Benzyl 8-cyano-1,4-dioxaspiro[4.5]decan-8-ylcarbamate

Benzyl 8-cyano-1,4-dioxaspiro[4.5]decan-8-ylcarbamate

Cat. No.: B8402998
M. Wt: 316.35 g/mol
InChI Key: DBQVSQRPMAALPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 8-cyano-1,4-dioxaspiro[4.5]decan-8-ylcarbamate is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H20N2O4

Molecular Weight

316.35 g/mol

IUPAC Name

benzyl N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)carbamate

InChI

InChI=1S/C17H20N2O4/c18-13-16(6-8-17(9-7-16)22-10-11-23-17)19-15(20)21-12-14-4-2-1-3-5-14/h1-5H,6-12H2,(H,19,20)

InChI Key

DBQVSQRPMAALPK-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1(C#N)NC(=O)OCC3=CC=CC=C3)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl chloroformate (24.18 mL, 169.4 mmol) was added dropwise to a biphasic system of water (300 mL) and CH2Cl2 (150 mL) containing 8-amino-1,4-dioxaspiro[4.5]decane-8-carbonitrile (28 g, 154 mmol) and Na2CO3.H2O (22.9 g, 185 mmol) at 0° C. and stirred for 2 h. The mixture was then allowed to warm to room temperature and stirred for 18 h. The mixture was then diluted with CH2Cl2 (250 mL), washed with sat. NaHCO3 (200 mL), water (200 mL), followed by brine (100 mL) then dried (Na2SO4), filtered and concentrated to give a brown oil. Flash chromatography on silica gel (using a 5% to 40% ethyl acetate-hexane gradient) afforded the title compound as a white solid (45 g, 92% yield). 1H NMR (500 MHz, CDCl3) δ: 7.30-7.35 (m, 5H), 5.11 (s, 2H), 4.90 (brs, 1H), 3.86-3.96 (m, 4H), 2.36-2.41 (m, 2H), 1.84-2.01 (m, 4H), 1.73-1.76 (m, 2H). LCMS (M+H)=317.30.
Quantity
24.18 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
28 g
Type
reactant
Reaction Step Two
Name
Na2CO3.H2O
Quantity
22.9 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
ethyl acetate hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
92%

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